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For Immediate Release

This technical guide provides a detailed overview of the predicted spectroscopic data for 6-
Bromo-2-hexanol, a halogenated alcohol of interest to researchers and professionals in the

fields of organic synthesis, medicinal chemistry, and drug development. Due to the limited

availability of experimental spectra for 6-Bromo-2-hexanol in public databases, this document

presents predicted spectroscopic characteristics based on established principles of nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). Data

from analogous compounds, such as 2-hexanol and other bromoalkanes, are used for

comparative analysis.

Predicted ¹H NMR Spectroscopic Data
The ¹H NMR spectrum of 6-Bromo-2-hexanol is expected to exhibit distinct signals

corresponding to the different proton environments in the molecule. The chemical shifts are

influenced by the electronegativity of the bromine and oxygen atoms.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for 6-Bromo-2-hexanol
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Protons
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Integration

H1 (CH₃-C) ~1.2 Doublet 3H

H2 (CH(OH)) ~3.8 Multiplet 1H

H3, H4, H5 (-CH₂-) 1.4 - 2.0 Multiplets 6H

H6 (-CH₂Br) ~3.4 Triplet 2H

OH Variable Singlet (broad) 1H

Predicted ¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The

chemical shifts are influenced by the neighboring atoms, with carbons attached to the

electronegative bromine and oxygen atoms appearing further downfield.

Table 2: Predicted ¹³C NMR Chemical Shifts for 6-Bromo-2-hexanol

Carbon Atom Predicted Chemical Shift (δ, ppm)

C1 (CH₃) ~23

C2 (CHOH) ~68

C3 ~39

C4 ~25

C5 ~32

C6 (CH₂Br) ~33

Predicted Infrared (IR) Spectroscopic Data
The IR spectrum is used to identify the functional groups present in a molecule. For 6-Bromo-
2-hexanol, the key characteristic absorptions would be from the hydroxyl (O-H) and the

carbon-bromine (C-Br) bonds.
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Table 3: Predicted Characteristic IR Absorption Bands for 6-Bromo-2-hexanol

Functional Group
Predicted Absorption
Range (cm⁻¹)

Bond Vibration

O-H (Alcohol) 3200-3600 (broad) Stretching

C-H (Alkane) 2850-3000 Stretching

C-O (Alcohol) 1050-1150 Stretching

C-Br 500-600 Stretching

Predicted Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. Due to the presence of bromine, the mass spectrum of 6-Bromo-2-hexanol will

show a characteristic M+2 peak of nearly equal intensity to the molecular ion peak, owing to

the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).

Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 6-Bromo-2-hexanol

m/z Interpretation

180/182 Molecular ion peak ([M]⁺)

162/164 Loss of H₂O ([M-18]⁺)

101 Loss of Br ([M-79/81]⁺)

45 [C₂H₅O]⁺ fragment

Experimental Protocols
The acquisition of spectroscopic data for haloalkanes generally follows standard procedures.

NMR Spectroscopy: A sample of the compound is dissolved in a deuterated solvent (e.g.,

CDCl₃) and placed in an NMR tube. ¹H and ¹³C NMR spectra are recorded on a spectrometer,

typically operating at a frequency of 300 MHz or higher for ¹H NMR.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b16076331/docs?utm_src=pdf-body#spectroscopic-profile-of-6-bromo-2-hexanol-a-technical-guide
https://www.benchchem.com/product/b16076331/docs?utm_src=pdf-body#spectroscopic-profile-of-6-bromo-2-hexanol-a-technical-guide
https://www.benchchem.com/product/b16076331/docs?utm_src=pdf-body#spectroscopic-profile-of-6-bromo-2-hexanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16076331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IR Spectroscopy: A thin film of the neat liquid is placed between two salt plates (e.g., NaCl or

KBr), or the sample is analyzed using an Attenuated Total Reflectance (ATR) accessory. The

spectrum is recorded using an FTIR spectrometer.

Mass Spectrometry: The sample is introduced into the mass spectrometer, often via a gas

chromatograph (GC-MS) for separation and purification. Electron ionization (EI) is a common

method for generating ions, which are then separated based on their mass-to-charge ratio.

Visualizations
The following diagrams illustrate the relationships between the spectroscopic methods and the

information they provide, as well as a general workflow for spectroscopic analysis.
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Caption: Relationship between spectroscopic methods and structural information.
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General Spectroscopic Experimental Workflow

Sample Preparation
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Caption: A generalized workflow for spectroscopic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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